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Compound of Interest

Compound Name: Antibiotic PF 1052

Cat. No.: B605518

A comprehensive search for an antibiotic with the specific molecular formula C26H39NO4 did
not yield a well-documented, recognized compound within publicly available scientific literature
and databases. While the query sought an in-depth technical guide on such a molecule, the
initial and crucial step of identifying the subject compound proved to be a significant challenge.

The search for antibiotics often leads to well-characterized families of molecules. For instance,
extensive information is available for the penicillin family of antibiotics. However, these
compounds possess distinctly different molecular formulas. For example:

o Amoxicillin, a widely used antibiotic, has a molecular formula of CL6H19N305S.[1][2]
e Penicillin G, a foundational antibiotic, has a molecular formula of C16H18N204S.[3][4]
o Azidocillin, a semi-synthetic penicillin, has a molecular formula of CL6H17N5048S.[5]

As is evident, the atomic composition of these representative antibiotics differs significantly
from the requested C26H39NOA4.

Due to the inability to identify a specific antibiotic with the provided molecular formula, it is not
feasible to construct the requested in-depth technical guide. The core requirements of providing
guantitative data, detailed experimental protocols, and visualizations of signaling pathways are
contingent upon the existence of a known compound and its associated body of research.
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Should a specific name or a different molecular formula for an antibiotic of interest be provided,
a comprehensive technical guide can be generated, adhering to the detailed requirements for
data presentation, experimental methodologies, and visual diagrams as initially requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b605518?utm_src=pdf-custom-synthesis
https://pdb101.rcsb.org/global-health/antimicrobial-resistance/drugs/antibiotics/cell-wall-biosynthesis/penicillin-binding-protein/beta-lactams/amoxicillin/amoxicillin
https://pdb101.rcsb.org/global-health/antimicrobial-resistance/drugs/antibiotics/cell-wall-biosynthesis/penicillin-binding-protein/beta-lactams/amoxicillin/amoxicillin
https://pubchem.ncbi.nlm.nih.gov/compound/Amoxicillin
https://pubchem.ncbi.nlm.nih.gov/compound/5904
https://pubchem.ncbi.nlm.nih.gov/compound/Penicillins
https://pubchem.ncbi.nlm.nih.gov/compound/Azidocillin
https://www.benchchem.com/product/b605518#molecular-formula-c26h39no4-antibiotic
https://www.benchchem.com/product/b605518#molecular-formula-c26h39no4-antibiotic
https://www.benchchem.com/product/b605518#molecular-formula-c26h39no4-antibiotic
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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